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Compound of Interest

Compound Name: Hexyl heptanoate

Cat. No.: B074044 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of all laboratory chemicals is paramount. This document provides essential safety

and logistical information for the proper disposal of hexyl heptanoate, a common fragrance

and flavoring agent. Adherence to these procedures will help maintain a safe laboratory

environment and ensure compliance with waste disposal regulations.

Hexyl heptanoate is not generally classified as a hazardous substance; however, proper

disposal is still necessary to prevent environmental contamination.[1][2] Waste materials must

be disposed of in accordance with national and local regulations.[1]

Key Physical and Chemical Properties
A summary of relevant quantitative data for hexyl heptanoate is provided in the table below.

This information can be useful for waste profiling and documentation.
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Property Value Source

Molecular Formula C13H26O2 [3]

Molecular Weight 214.35 g/mol Chemspace

Boiling Point 245-246 °C (473-475 °F) [1]

Melting Point -55 °C (-67 °F) [1]

Density 0.863 g/cm³ at 25 °C (77 °F) [1]

Flash Point 99 °C (210 °F) - closed cup [4]

Solubility

Insoluble in water; soluble in

alcohol and non-polar

solvents.[3]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of hexyl heptanoate from

a laboratory setting.

1. Personal Protective Equipment (PPE)

Before handling hexyl heptanoate for disposal, ensure you are wearing the appropriate

personal protective equipment:

Gloves: Handle with gloves that have been inspected prior to use.[1] Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[1]

Eye Protection: Wear tightly fitting safety goggles.[2]

Lab Coat: A standard lab coat is recommended to prevent skin contact.

2. Waste Collection and Storage

Original Container: Whenever possible, leave the chemical waste in its original container.[1]
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No Mixing: Do not mix hexyl heptanoate waste with other chemical waste streams.[1]

Labeling: Ensure the container is clearly and accurately labeled as "Waste Hexyl
Heptanoate."

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[2] The container should be tightly closed.[2]

3. Small Spills and Contaminated Materials

In the event of a small spill, follow these steps for cleanup and disposal:

Containment: Prevent the spill from entering drains or waterways.[1][2]

Absorption: Cover the spill with a liquid-absorbent, non-combustible material (e.g.,

vermiculite, sand, or earth).

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for disposal.

Cleaning: Clean the affected area thoroughly.

Disposal: Dispose of the contaminated absorbent material as chemical waste, following the

same procedure as for liquid hexyl heptanoate.

4. Final Disposal

Licensed Waste Disposal Contractor: The primary and recommended method for the final

disposal of hexyl heptanoate is through a licensed professional waste disposal service.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal.

Regulatory Compliance: Ensure that all disposal activities are in full compliance with all

federal, state, and local environmental regulations.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of hexyl heptanoate.
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Caption: Workflow for the safe disposal of hexyl heptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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